Cas no 1805478-85-6 (Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate
• CAS No: 1805478-85-6
• MF: C₁₁H₁₁BrF₃NO₃
• MW: 342.109153032303
• CID: 4973451
• Update Time: 2025-05-19

Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C11H11BrF3NO3/c1-2-18-9(17)5-6-3-7(16)10(12)8(4-6)19-11(13,14)15/h3-4H,2,5,16H2,1H3
• InChI Key： DHSPWGCZAASMOY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1N)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 3.3
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate

Ethyl 3-Amino-4-Bromo-5-(Trifluoromethoxy)Phenylacetate: A Comprehensive Overview

Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate is a highly specialized organic compound with the CAS number 1805478-85-6. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a phenyl ring substituted with an amino group at position 3, a bromine atom at position 4, and a trifluoromethoxy group at position 5. The combination of these functional groups makes it a valuable molecule in various chemical and pharmaceutical applications.

The trifluoromethoxy group is known for its electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. This feature makes Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate an interesting candidate for use in drug design and development. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors.

The bromine atom at position 4 adds another layer of complexity to the molecule's reactivity. Bromine substitution is often utilized in organic synthesis to facilitate various transformations, such as nucleophilic substitutions or eliminations. This makes Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate a versatile building block in medicinal chemistry.

One of the most recent advancements involving this compound is its application in the development of targeted therapies for neurodegenerative diseases. Researchers have explored its ability to modulate specific neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease or Parkinson's disease. The amino group at position 3 plays a crucial role in these interactions, as it can act as a hydrogen bond donor or acceptor, enhancing the molecule's bioavailability and binding affinity.

In addition to its therapeutic applications, Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate has also been studied for its role in enzymatic catalysis. The trifluoromethoxy group has been shown to enhance the catalytic efficiency of certain enzymes by stabilizing transition states or intermediates. This property opens up new possibilities for using this compound in biocatalytic processes, such as asymmetric synthesis or metabolic engineering.

The synthesis of Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate involves a series of carefully designed reactions to ensure high purity and yield. Recent methodologies have focused on optimizing these steps using green chemistry principles, reducing waste and improving sustainability. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From a structural standpoint, the phenyl ring serves as the central framework for this compound, providing stability and facilitating further functionalization. The substitution pattern (amino at position 3, bromine at position 4, and trifluoromethoxy at position 5) ensures that each functional group contributes uniquely to the molecule's properties without causing steric hindrance or electronic conflicts.

Looking ahead, the potential applications of Ethyl 3-amino-4-bromo-5-(trifluoromethoxy)phenylacetate are vast and promising. Its ability to act as both a substrate and a product in various chemical reactions makes it an invaluable tool in modern organic synthesis. As research continues to uncover new insights into its properties and functionalities, this compound is likely to play an increasingly important role in advancing both academic and industrial chemistry.